50-99-7

Dextrose

In Stock

• CAS RN:
• 50-99-7

• Formula:
• C6H12O6

• InChI:
• InChI=1S/C6H12O6/c7-1-3(9)5(11)6(12)4(10)2-8/h1,3-6,8-12H,2H2/t3-,4+,5+,6+/m0/s1

• InChIKey:
• GZCGUPFRVQAUEE-SLPGGIOYSA-N

• D-Glucose analytical standard provided with chromatographic purity, to be used as reference material for qualitative determination.
  Dextrose belongs to the class of sugars, and is a preferred source of carbohydrate in parenteral nutrition regimens. It is widely used in solutions to adjust tonicity, as a sweetening agent, wet granulation diluent/binder, direct-compression tablet diluent/binder, etc. It is considered only for short term clinical use, since it is deficient in electrolytes.
  Pharmaceutical secondary standards for application in quality control, provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards.
  Glycogen phosphorylase (PYG) exists as brain and muscle isoform. It is expressed in astrocytes and neurons respectively. The PYGM gene is mapped to human chromosome 11q13...

Propylamine-15N hydrochloride

• CAS RN:
• 84050-99-7

• Formula:
• C3H10ClN

• InChI:
• InChI=1S/C3H9N.ClH/c1-2-3-4;/h2-4H2,1H3;1H/i4+1;

• InChIKey:
• PYNUOAIJIQGACY-VZHAHHFWSA-N

• Propylamine-15N hydrochloride is a useful research compound. Its molecular formula is C3H10ClN and its molecular weight is 96.56 g/mol. The purity is usually 95%.

Diethyl (isopropyloxycarbonylmethyl)phosphonate

In Stock

• CAS RN:
• 50350-99-7

• Formula:
• C9H19O5P

• InChI:
• InChI=1S/C9H19O5P/c1-5-12-15(11,13-6-2)7-9(10)14-8(3)4/h8H,5-7H2,1-4H3

• InChIKey:
• SWGMKWQNFIOGDY-UHFFFAOYSA-N

• Diethyl (isopropyloxycarbonylmethyl)phosphonate is a useful research compound. Its molecular formula is C9H19O5P and its molecular weight is 238.22 g/mol. The purity is usually 95%.

1-Pyrenebutanoic acid, gamma-oxo-, sodium salt

Usually In Stock

• CAS RN:
• 63450-99-7

• Formula:
• C20H13NaO3

• InChI:
• InChI=1S/C20H14O3.Na/c21-17(10-11-18(22)23)15-8-6-14-5-4-12-2-1-3-13-7-9-16(15)20(14)19(12)13;/h1-9H,10-11H2,(H,22,23);/q;+1/p-1

• InChIKey:
• RVTUQJFTDZOMNF-UHFFFAOYSA-M

• 1-Pyrenebutanoic acid, gamma-oxo-, sodium salt is a useful research compound. Its molecular formula is C20H13NaO3 and its molecular weight is 324.3 g/mol. The purity is usually 95%.

Bis(2,6-dimethylphenyl)phosphate

In Stock

• CAS RN:
• 18350-99-7

• Formula:
• C16H19O4P

• InChI:
• InChI=1S/C16H19O4P/c1-11-7-5-8-12(2)15(11)19-21(17,18)20-16-13(3)9-6-10-14(16)4/h5-10H,1-4H3,(H,17,18)

• InChIKey:
• APOXBWCRUPJDAC-UHFFFAOYSA-N

• Bis(2,6-dimethylphenyl)phosphate, also known as Bis(2,6-dimethylphenyl)phosphate, is a useful research compound. Its molecular formula is C16H19O4P and its molecular weight is 306.29 g/mol. The purity is usually 95%.

Isopilocarpic acid

Usually In Stock

• CAS RN:
• 34350-99-7

• Formula:
• C11H18N2O3

• InChI:
• InChI=1S/C11H18N2O3/c1-3-10(11(15)16)8(6-14)4-9-5-12-7-13(9)2/h5,7-8,10,14H,3-4,6H2,1-2H3,(H,15,16)/t8-,10+/m0/s1

• InChIKey:
• WJRPDGADPABWOY-WCBMZHEXSA-N

• Isopilocarpic acid, also known as Isopilocarpic acid, is a useful research compound. Its molecular formula is C11H18N2O3 and its molecular weight is 226.27 g/mol. The purity is usually 95%.

5-Chloro-2-(3,4-dimethylphenoxy)aniline

In Stock

• CAS RN:
• 893750-99-7

• Formula:
• C14H14ClNO

• InChI:
• InChI=1S/C14H14ClNO/c1-9-3-5-12(7-10(9)2)17-14-6-4-11(15)8-13(14)16/h3-8H,16H2,1-2H3

• InChIKey:
• HAPYNLVJSKJMPW-UHFFFAOYSA-N

• 5-Chloro-2-(3,4-dimethylphenoxy)aniline is a useful research compound. Its molecular formula is C14H14ClNO and its molecular weight is 247.72 g/mol. The purity is usually 95%.

(2Z)-2-[(4-chlorophenyl)methylidene]-4-hydroxy-6-methyl-2,3-dihydro-1-benzofuran-3-one

In Stock

• CAS RN:
• 929450-99-7

• Formula:
• C16H11ClO3

• InChI:
• InChI=1S/C16H11ClO3/c1-9-6-12(18)15-13(7-9)20-14(16(15)19)8-10-2-4-11(17)5-3-10/h2-8,18H,1H3/b14-8-

• InChIKey:
• ICDWTGUAGJWIGN-ZSOIEALJSA-N

• (2Z)-2-[(4-chlorophenyl)methylidene]-4-hydroxy-6-methyl-2,3-dihydro-1-benzofuran-3-one is a useful research compound. Its molecular formula is C16H11ClO3 and its molecular weight is 286.71 g/mol. The purity is usually 95%.

4-(4-fluorophenyl)-6-isopentyl-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione

In Stock

• CAS RN:
• 940250-99-7

• Formula:
• C17H20FN3O2

• InChI:
• InChI=1S/C17H20FN3O2/c1-10(2)7-8-21-9-13-14(16(21)22)15(20-17(23)19-13)11-3-5-12(18)6-4-11/h3-6,10,15H,7-9H2,1-2H3,(H2,19,20,23)

• InChIKey:
• YFMDNHRLYARUPW-UHFFFAOYSA-N

• 4-(4-fluorophenyl)-6-isopentyl-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione is a useful research compound. Its molecular formula is C17H20FN3O2 and its molecular weight is 317.364. The purity is usually 95%.

2-(Pyrrolidin-1-yl)butan-1-amine

In Stock

• CAS RN:
• 953750-99-7

• Formula:
• C8H18N2

• InChI:
• InChI=1S/C8H18N2/c1-2-8(7-9)10-5-3-4-6-10/h8H,2-7,9H2,1H3

• InChIKey:
• WMFCMIRCRKQLRO-UHFFFAOYSA-N

• 2-(Pyrrolidin-1-yl)butan-1-amine is a useful research compound. Its molecular formula is C8H18N2 and its molecular weight is 142.246. The purity is usually 95%.

N-(2-Fluoro-4-(methylsulfonyl)phenyl)-6-(4-(3-isopropyl-1,2,4-oxadiazol-5-yl)piperidin-1-yl)-5-nitropyrimidin-4-amine

In Stock

• CAS RN:
• 733750-99-7

• Formula:
• C21H24FN7O5S

• InChI:
• InChI=1S/C21H24FN7O5S/c1-12(2)18-26-21(34-27-18)13-6-8-28(9-7-13)20-17(29(30)31)19(23-11-24-20)25-16-5-4-14(10-15(16)22)35(3,32)33/h4-5,10-13H,6-9H2,1-3H3,(H,23,24,25)

• InChIKey:
• DGBKNTVAKIFYNU-UHFFFAOYSA-N

• AR231453 is an agonist of GPR119.1 It increases cAMP accumulation in HIT-T15 β cells that endogenously express high levels of GPR119 (EC50 = 4.7 nM). AR231453 increases insulin release from HIT-T15 cells (EC50 = 3.5 nM) and increases glucose-induced insulin release in isolated rat and mouse islets. It reduces plasma glucose levels in wild-type, KK/Ay, and db/db diabetic mice when administered at a dose of 20 mg/kg.
  Potent, selective G-protein coupled receptor 119 (GPR119) agonist (EC50 = 0.68 nM). Enhances glucose-induced insulin release. Antidiabetic activity. Orally active in vivo.
  AR231453 is a potent and selective GPR119 agonist, AR231453 can stimulate β-cell replication and improve islet graft function.
  

(3-bromophenyl)(ethyl)imino-lambda6-sulfanone

In Stock

• CAS RN:
• 2060050-99-7

• Formula:
• C8H10BrNOS

• (3-bromophenyl)(ethyl)imino-lambda6-sulfanone is a useful research compound. Its molecular formula is C8H10BrNOS and its molecular weight is 248.1. The purity is usually 95%.

2-(2-Bromophenoxy)acetohydrazide hydrochloride

In Stock

• CAS RN:
• 2138350-99-7

• Formula:
• C8H10BrClN2O2

• InChI:
• InChI=1S/C8H9BrN2O2.ClH/c9-6-3-1-2-4-7(6)13-5-8(12)11-10;/h1-4H,5,10H2,(H,11,12);1H

• InChIKey:
• XUWKIDRUVSMWAG-UHFFFAOYSA-N

• 2-(2-Bromophenoxy)acetohydrazide hydrochloride is a useful research compound. Its molecular formula is C8H10BrClN2O2 and its molecular weight is 281.53. The purity is usually 95%.

4-{2-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]pyrimidin-4-yl}morpholine

In Stock

• CAS RN:
• 2549050-99-7

• Formula:
• C16H20FN7O

• InChI:
• InChI=1S/C16H20FN7O/c17-13-11-18-12-20-15(13)23-3-5-24(6-4-23)16-19-2-1-14(21-16)22-7-9-25-10-8-22/h1-2,11-12H,3-10H2

• InChIKey:
• AURTUJHRIUPMIX-UHFFFAOYSA-N

• 4-{2-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]pyrimidin-4-yl}morpholine is a useful research compound. Its molecular formula is C16H20FN7O and its molecular weight is 345.37 g/mol. The purity is usually 95%.

Deflouro-(p-tolylsulfonyloxy)-N-boc-florbetapir

In Stock

• CAS RN:
• 1205550-99-7

• Formula:
• C27H32N2O6S

• InChI:
• InChI=1S/C32H40N2O8S/c1-25-6-15-29(16-7-25)43(36,37)41-23-21-39-19-18-38-20-22-40-30-17-12-27(24-33-30)9-8-26-10-13-28(14-11-26)34(5)31(35)42-32(2,3)4/h6-17,24H,18-23H2,1-5H3/b9-8+

• InChIKey:
• CDONYNLHUQSRJH-AATRIKPKSA-N

• AV-105 is a precursor for Florbetapir (18F), a PET scanning radiopharmaceutical compound as a diagnostic tool for Alzheimer"s disease.